Cas no 30691-09-9 (3,11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,15-hexaene,17,18-dimethyl-)
30691-09-9 structure
Product Name:3,11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,15-hexaene,17,18-dimethyl-
CAS No:30691-09-9
MF:C18H20S2
MW:300.481402397156
CID:306658
PubChem ID:431873
Update Time:2025-04-19
3,11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,15-hexaene,17,18-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,15-hexaene,17,18-dimethyl-
- 17,18-Dimethyl-3,11-dithiatric
- 3, {11-Dithiatricyclo[11.3.1.15,9]octadeca-5,7,9(18),13,15,16-hexaene,} 17,18-dimethyl-
- 3,9]octadeca-1(17),5,7,9(18),13,15-hexaene, 17,18-dimethyl- (VA
- 9,18-dimethyl-2,11-dithia[3.3]metacyclophane
- 9,18-dimethyl-2,11-dithia< 3.3> metacyclophane
- AC1L8SAX
- anti-9,18-Dimethyl-2,11-dithia[3.3]metacyclophan
- syn-2,18-dimethyl[3.3]metacyclophane
- syn-9,18-dimethyl-2,11-dithia< 3,3> metacyclophane
- NSC 299533
- NSC299533
- DTXSID90184722
- 3,9]octadeca-5,7,9(18),13,15,16-hexaene, 17,18-dimethyl-
- 17,18-Dimethyl-3,11-dithiatricyclo[11.3.1.1~5,9~]octadeca-1(17),5(18),6,8,13,15-hexaene
- 30691-09-9
- AKOS024322735
- 3, {11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,} 15-hexaene, 17,18-dimethyl-
- NSC-299533
- UNII-HL6M6NB84A
- HL6M6NB84A
- {Syn-2,11-Dithia-9,18-dimethyl[3.3].meta.cyclophane}
- 17,18-Dimethyl-3,11-dithiatricyclo(11.3.1.1(5,9))octadeca-1(17),5(18),6,8,13,15-hexaene
-
- Inchi: 1S/C18H20S2/c1-13-15-5-3-6-16(13)10-20-12-18-8-4-7-17(14(18)2)11-19-9-15/h3-8H,9-12H2,1-2H3
- InChI Key: HXGDWXXHDVJOPI-UHFFFAOYSA-N
- SMILES: S1CC2C=CC=C(CSCC3C=CC=C(C1)C=3C)C=2C
Computed Properties
- Exact Mass: 300.1008
- Monoisotopic Mass: 300.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- Density: 1.118
- Boiling Point: 500.8°C at 760 mmHg
- Flash Point: 268°C
- Refractive Index: 1.614
- PSA: 0
3,11-Dithiatricyclo[11.3.1.15,9]octadeca-1(17),5,7,9(18),13,15-hexaene,17,18-dimethyl- Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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